Cas no 552857-06-4 (2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine)

2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine structure
552857-06-4 structure
Product Name:2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine
CAS No:552857-06-4
MF:C10H14O2S
MW:198.281961917877
CID:2200475
PubChem ID:22486049
Update Time:2025-04-21

2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine Chemical and Physical Properties

Names and Identifiers

    • 2-Butyl-2,3-dihydrothieno[3,4-b]-1,4-dioxine
    • 552857-06-4
    • 2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine
    • SCHEMBL419849
    • Inchi: 1S/C10H14O2S/c1-2-3-4-8-5-11-9-6-13-7-10(9)12-8/h6-8H,2-5H2,1H3
    • InChI Key: NNIKSVAOFGELNT-UHFFFAOYSA-N
    • SMILES: S1C=C2C(=C1)OC(CO2)CCCC

Computed Properties

  • Exact Mass: 198.07145086Da
  • Monoisotopic Mass: 198.07145086Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.7Ų

Experimental Properties

  • Density: 1.111±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 269.7±19.0 ºC (760 Torr),
  • Flash Point: 116.9±21.5 ºC,
  • Solubility: Almost insoluble (0.05 g/l) (25 º C),
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